Cas no 1206993-04-5 (4-[4-(3-chlorophenyl)-1,3-thiazol-2-yl]-1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-5-amine)

• Product Name: 4-[4-(3-chlorophenyl)-1,3-thiazol-2-yl]-1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-5-amine
• CAS No: 1206993-04-5
• MF: C₁₈H₁₃ClFN₅S
• MW: 385.845723867416
• CID: 5389801
• Update Time: 2025-06-26

4-[4-(3-chlorophenyl)-1,3-thiazol-2-yl]-1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 5-[4-(3-chlorophenyl)-1,3-thiazol-2-yl]-3-(3-fluoro-4-methylphenyl)triazol-4-amine
• 4-[4-(3-chlorophenyl)-1,3-thiazol-2-yl]-1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-5-amine

• Inchi： 1S/C18H13ClFN5S/c1-10-5-6-13(8-14(10)20)25-17(21)16(23-24-25)18-22-15(9-26-18)11-3-2-4-12(19)7-11/h2-9H,21H2,1H3
• InChI Key： PHPBKFFLMWZACD-UHFFFAOYSA-N
• SMILES： N1C(C2=NC(C3=CC=CC(Cl)=C3)=CS2)=C(N)N(C2=CC=C(C)C(F)=C2)N=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 4-[4-(3-chlorophenyl)-1,3-thiazol-2-yl]-1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-5-amine

4-[4-(3-Chlorophenyl)-1,3-thiazol-2-yl]-1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-5-amine: A Comprehensive Overview

The compound 4-[4-(3-chlorophenyl)-1,3-thiazol-2-yl]-1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-5-amine (CAS No. 1206993-04-5) is a highly specialized organic molecule with a complex structure that combines multiple heterocyclic rings. This compound has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique properties and potential applications. The molecule consists of a triazole ring fused with a thiazole moiety, both of which are known for their stability and reactivity in various chemical environments.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory and antitumor agents. The presence of the chlorophenyl group in this compound adds to its versatility, as chlorine substitution is often associated with enhanced pharmacokinetic properties. Additionally, the fluorophenyl group contributes to the molecule's lipophilicity, which is crucial for its potential use in drug delivery systems.

The synthesis of 4-[4-(3-chlorophenyl)-1,3-thiazol-2-yl]-1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-5-amine involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have employed various strategies, including click chemistry and microwave-assisted synthesis, to optimize the production of this compound. These methods not only enhance efficiency but also reduce the environmental impact of the synthesis process.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Preclinical studies have demonstrated that it exhibits significant activity against various cancer cell lines, suggesting its role as a potential anticancer drug. Furthermore, its ability to modulate key signaling pathways involved in inflammation makes it a candidate for treating chronic inflammatory diseases such as arthritis and neurodegenerative disorders.

In addition to its therapeutic applications, this compound has shown promise in the field of materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of advanced semiconductors and light-emitting diodes (LEDs). Researchers have explored its ability to form self-assembled monolayers (SAMs), which are essential for creating high-performance electronic devices.

The structural complexity of 4-[4-(3-chlorophenyl)-1,3-thiazol-2-yl]-1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-5-amine also makes it an ideal model compound for studying heterocyclic chemistry. Its reactivity under different conditions provides valuable insights into the behavior of similar molecules, paving the way for the design of novel compounds with tailored properties.

From an environmental perspective, understanding the degradation pathways of this compound is critical for assessing its ecological impact. Recent research has focused on identifying microorganisms capable of breaking down this compound into less harmful byproducts. This knowledge is essential for developing sustainable waste management strategies and minimizing the environmental footprint of its production and use.

In conclusion, 4-[4-(3-chlorophenyl)-1,3-thiazol-2-yl]-1-(3-fluoro-4-methylphenyl)-1H-1,2,3-triazol-5-amine (CAS No. 1206993-04-) represents a cutting-edge molecule with diverse applications across multiple scientific disciplines. Its unique structure and properties continue to inspire innovative research directions, making it a focal point for future advancements in chemistry and related fields.